2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C21H21N3O2S/c1-15(17-10-6-3-7-11-17)22-19(25)12-18-13-20(26)24-21(23-18)27-14-16-8-4-2-5-9-16/h2-11,13,15H,12,14H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key: QGXGRWOWYPLRHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number, EC number, etc.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, reaction conditions, catalysts, and the overall reaction mechanism.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and IR spectroscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, chemical stability, etc.

Scientific Research Applications

Potential A3 Adenosine Receptor Antagonists

Research into derivatives closely related to 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(1-phenylethyl)acetamide has shown promise in the development of A3 adenosine receptor antagonists. Enantiomeric couples of these compounds have been successfully separated using high-performance liquid chromatography (HPLC). The absolute configuration of these compounds was determined using a combination of chiroptical spectroscopies and compared with Density Functional Theory (DFT) calculations. These findings could contribute to advancements in treatments targeting various disorders associated with the A3 adenosine receptor (Rossi et al., 2016).

Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

Another study explored the potential of similar compounds as dual inhibitors for thymidylate synthase (TS) and dihydrofolate reductase (DHFR), essential enzymes in nucleotide synthesis and cellular proliferation. The synthesis of classical and nonclassical analogues demonstrated significant inhibitory activity against both enzymes, suggesting potential applications in cancer therapy (Gangjee et al., 2008).

Antimicrobial Activities

The antimicrobial potential of novel heterocyclic compounds containing the sulfamido moiety, derived from or related to 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(1-phenylethyl)acetamide, has been investigated. These compounds exhibited promising antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents (Nunna et al., 2014).

Synthesis and Characterization for Advanced Applications

The synthesis and characterization of various derivatives of 2-mercaptobenzimidazole, which could potentially include compounds similar to 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(1-phenylethyl)acetamide, have demonstrated their antibacterial, antifungal, and cytotoxic properties. These studies underline the compound's versatility for use in material science and medicinal chemistry, highlighting its efficacy against a range of microorganisms and in cytotoxicity assays (Devi et al., 2022).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts at the molecular level. This is particularly relevant for drugs, where the mechanism of action refers to how the drug affects a biological pathway.

Safety and Hazards

This involves understanding the potential risks associated with the compound, including toxicity, environmental impact, and handling precautions.